Cas no 1355180-04-9 (1-(5-tert-Butylsulfanyl-pyridin-2-yl)-2,3-dihydro-1H-indole)

• Product Name: 1-(5-tert-Butylsulfanyl-pyridin-2-yl)-2,3-dihydro-1H-indole
• CAS No: 1355180-04-9
• MF: C₁₇H₂₀N₂S
• MW: 284.419102668762
• CID: 5169383
• Update Time: 2025-06-15

1-(5-tert-Butylsulfanyl-pyridin-2-yl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-(5-tert-Butylsulfanyl-pyridin-2-yl)-2,3-dihydro-1H-indole
• 1H-Indole, 1-[5-[(1,1-dimethylethyl)thio]-2-pyridinyl]-2,3-dihydro-

• Inchi： 1S/C17H20N2S/c1-17(2,3)20-14-8-9-16(18-12-14)19-11-10-13-6-4-5-7-15(13)19/h4-9,12H,10-11H2,1-3H3
• InChI Key： ZXWJPCBRNKREJZ-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(SC(C)(C)C)C=C2)C2=C(C=CC=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(5-tert-Butylsulfanyl-pyridin-2-yl)-2,3-dihydro-1H-indole

Comprehensive Overview of 1-(5-tert-Butylsulfanyl-pyridin-2-yl)-2,3-dihydro-1H-indole (CAS No. 1355180-04-9)

The compound 1-(5-tert-Butylsulfanyl-pyridin-2-yl)-2,3-dihydro-1H-indole (CAS No. 1355180-04-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine ring linked to a dihydroindole moiety via a tert-butylsulfanyl group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like 1-(5-tert-Butylsulfanyl-pyridin-2-yl)-2,3-dihydro-1H-indole has surged due to their versatility in medicinal chemistry. This compound is often explored for its role in developing kinase inhibitors, which are critical in treating diseases such as cancer and inflammatory disorders. Its sulfur-containing side chain also enhances its binding affinity to target proteins, a feature highly sought after in structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 1355180-04-9 is frequently utilized in high-throughput screening (HTS) campaigns to identify novel therapeutic agents. Its pyridine-indole hybrid structure aligns with current trends in fragment-based drug design, where smaller molecular fragments are combined to optimize potency and selectivity. This approach has become a cornerstone in modern drug development pipelines, especially for tackling drug-resistant pathogens.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many sulfur-based chemicals, 1-(5-tert-Butylsulfanyl-pyridin-2-yl)-2,3-dihydro-1H-indole exhibits favorable stability under ambient conditions, reducing the need for specialized storage. This property makes it a practical choice for laboratories focusing on green chemistry principles. Additionally, its synthetic routes are being optimized to minimize waste, aligning with global sustainability goals.

For researchers and manufacturers, sourcing high-purity CAS No. 1355180-04-9 is essential to ensure reproducible results in experiments. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its identity and purity. The compound's molecular weight (C17H20N2S) and logP value further influence its pharmacokinetic profile, making it a subject of interest in ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies.

Looking ahead, the potential of 1-(5-tert-Butylsulfanyl-pyridin-2-yl)-2,3-dihydro-1H-indole extends beyond traditional pharmaceuticals. Its applications in agrochemicals, such as the development of crop protection agents, are being explored. The compound's ability to interact with plant enzymes could lead to breakthroughs in sustainable agriculture, addressing challenges like pesticide resistance and soil health.

In summary, 1-(5-tert-Butylsulfanyl-pyridin-2-yl)-2,3-dihydro-1H-indole (CAS No. 1355180-04-9) represents a multifaceted tool for scientific innovation. Its relevance in drug discovery, material science, and agricultural chemistry underscores its importance in contemporary research. As advancements in computational chemistry and synthetic methodologies continue, this compound is poised to remain at the forefront of interdisciplinary studies.